Cas no 1030-13-3 (1,4-Benzodioxin-2-methanol,2,3-dihydro-a-[[(3-methoxypropyl)amino]methyl]-)

• Product name: 1,4-Benzodioxin-2-methanol,2,3-dihydro-a-[[(3-methoxypropyl)amino]methyl]-
• CAS No: 1030-13-3
• MF: C₁₄H₂₁NO₄
• Molecular Weight: 267.32084
• CID: 192212
• PubChem ID: 13937

1,4-Benzodioxin-2-methanol,2,3-dihydro-a-[[(3-methoxypropyl)amino]methyl]- Properties

Names and Identifiers

• 1,4-Benzodioxin-2-methanol,2,3-dihydro-a-[[(3-methoxypropyl)amino]methyl]-
• alpha-((N-(2-Methoxyethyl)methylamino)methyl)-1,4-benzodioxan-2-methanol
• 1-(2,3-dihydro-1,4-benzodioxin-3-yl)-2-(3-methoxypropylamino)ethanol
• DTXSID80908151
• BRN 1433692
• 2749 I.S.
• alpha-(((3-Methoxypropyl)amino)methyl)-1,4-benzodioxan-2-methanol
• 2-(1-Idrossi-2-(gamma-metossipropilammino))etil-1,4-benzodiossano
• 1,4-BENZODIOXAN-2-METHANOL, alpha-(((3-METHOXYPROPYL)AMINO)METHYL)-
• 2-(1-Idrossi-2-(gamma-metossipropilammino))etil-1,4-benzodiossano [Italian]
• 1030-13-3
• I.s. 2749
• 1-(2,3-Dihydro-1,4-benzodioxin-2-yl)-2-[(3-methoxypropyl)amino]ethan-1-ol

• Inchi： InChI=1S/C14H21NO4/c1-17-8-4-7-15-9-11(16)14-10-18-12-5-2-3-6-13(12)19-14/h2-3,5-6,11,14-16H,4,7-10H2,1H3
• InChIKey： LBKOWSLAHIUMHT-UHFFFAOYSA-N
• SMILES： COCCCNCC(C1COC2=CC=CC=C2O1)O

Computed Properties

• 精确分子量: 267.14713
• 同位素质量: 267.147058
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 19
• 可旋转化学键数量: 7
• 复杂度: 252
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 2
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 60
• XLogP3: 0.9

Experimental Properties

• Density: 1.148
• Boiling Point: 422.2°C at 760 mmHg
• 闪点: 209.1°C
• Refractive Index: 1.528
• PSA: 59.95
• LogP: 1.20430